Cas no 1885-77-4 (3-Methyl-2-nitro-benzonitrile3-cyano-2-nitrotoluene)

3-Methyl-2-nitro-benzonitrile3-cyano-2-nitrotoluene Properties

Names and Identifiers

• 3-Methyl-2-nitrobenzonitrile
• 2-CYANO-6-METHYLNITROBENZENE
• 2-Nitro-3-methyl-benzonitril
• 2-nitro-3-methylbenzonitrile
• 3-CYANO-2-NITROTOLUENE
• 3-Methyl-2-nitrobenzonitril
• 3-methyl-2-nitro-benzonitrile
• 3-Methyl-2-nitro-benzonitrile3-Cyano-2-nitrotoluene
• Benzonitrile, 3-methyl-2-nitro-
• 3-Methyl-2-nitro-benzonitrile
• BS-52980
• MIDHYAOVUFWYPU-UHFFFAOYSA-N
• CS-0369895
• MFCD09880086
• DB-357155
• DTXSID001309649
• 1885-77-4
• SCHEMBL1344373
• SY293528
• MB08130
• AKOS006312369
• 3-methyl-2-nitrobenzonitrile
• E83873
• 3-METHYL-2-NITRO-BENZONITRILE
• +Expand

• InChIKey： MIDHYAOVUFWYPU-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H6N2O2/c1-6-3-2-4-7(5-9)8(6)10(11)12/h2-4H,1H3
• SMILES： CC1=C(C(=CC=C1)C#N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 162.04300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 162.042927438g/mol
• Heavy Atom Count: 12
• Complexity: 225
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• LogP: 2.29808
• PSA: 69.61000

3-Methyl-2-nitro-benzonitrile3-cyano-2-nitrotoluene Security Information

3-Methyl-2-nitro-benzonitrile3-cyano-2-nitrotoluene Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%